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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the fundamental elemental properties of

copper (Cu) and uranium (U). The information is intended for researchers, scientists, and

professionals in drug development who require a concise and data-driven understanding of

these two disparate elements. While copper is a common transition metal with essential

biological roles, uranium is a dense, radioactive actinide with unique nuclear properties.

Understanding their contrasting characteristics is crucial for various scientific applications, from

materials science to toxicology and radiochemistry.

Data Presentation: A Comparative Overview
The following table summarizes the key physical, chemical, and nuclear properties of copper

and uranium, offering a clear side-by-side comparison of their fundamental characteristics.
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Property Copper (Cu) Uranium (U)

Atomic Number 29[1][2] 92[3][4]

Atomic Mass 63.546 u[1][2] 238.02891 u[3]

Electron Configuration [Ar] 3d¹⁰ 4s¹[2] [Rn] 5f³ 6d¹ 7s²

Appearance
Reddish-orange metallic

luster[1]
Silvery-grey metal[3]

Density 8.96 g/cm³ 19.1 g/cm³[3]

Melting Point 1084.62 °C[2] 1132.2 °C

Boiling Point 2562 °C[2] 4131 °C

Electrical Conductivity 5.96 x 10⁷ S/m (very high)[1] 3.1 x 10⁶ S/m (poor)[3]

Thermal Conductivity 401 W/(m·K) (very high) 27.5 W/(m·K) (low)

Common Oxidation States +1, +2 +3, +4, +5, +6[5]

Isotopes (Natural Abundance) ⁶³Cu (69.17%), ⁶⁵Cu (30.83%)
²³⁸U (99.27%), ²³⁵U (0.72%),

²³⁴U (0.0055%)[3]

Radioactivity Stable Radioactive (all isotopes)[3]

Visualizing Key Differences: Atomic Structure and
Radioactivity
The following diagram illustrates the fundamental differences in the atomic structure and

radioactive nature of copper and uranium.
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Copper (Cu)

Uranium (U)

Copper (Cu) Atomic Number: 29 Mass Number (most stable): 63 Electron Shells: 4 Radioactivity: Stable Stable Isotopes:
⁶³Cu, ⁶⁵Cu

Naturally Occurring

Uranium (U) Atomic Number: 92 Mass Number (most abundant): 238 Electron Shells: 7 Radioactivity: Radioactive Main Natural Isotopes:
²³⁸U, ²³⁵U, ²³⁴U

Naturally Occurring Radioactive Decay Products
(e.g., Thorium, Radium, Lead)

Undergoes Alpha Decay

Click to download full resolution via product page

A diagram comparing the atomic properties and radioactive nature of Copper and Uranium.

Experimental Protocols for Property Determination
The determination of the elemental properties listed above relies on a suite of standardized

experimental methodologies. Below are detailed protocols for some of the key experiments.

Density Determination (Water Displacement Method)
Objective: To determine the density of an irregularly shaped solid metal sample.

Methodology:

Mass Measurement: The mass of the metal sample is accurately measured using an

analytical balance.

Initial Volume Measurement: A graduated cylinder is partially filled with a known volume of

deionized water, and the initial volume is recorded.

Displacement: The metal sample is carefully submerged in the water in the graduated

cylinder, ensuring no water splashes out.
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Final Volume Measurement: The new volume of the water with the submerged metal is

recorded.

Volume of the Metal: The volume of the metal is calculated by subtracting the initial water

volume from the final water volume.

Density Calculation: The density is then calculated by dividing the mass of the sample by its

determined volume.

Electrical Conductivity Measurement (Eddy Current
Method - ASTM E1004)
Objective: To determine the electrical conductivity of a nonmagnetic metal.[1][3]

Methodology:

Instrumentation: An eddy current conductivity meter is used. This instrument consists of a

probe that generates an alternating magnetic field.

Calibration: The instrument is calibrated using standards of known electrical conductivity that

span the expected range of the sample.

Measurement: The probe is placed in contact with the flat surface of the metal sample. The

alternating magnetic field from the probe induces eddy currents within the metal.

Signal Detection: The magnitude and phase of these eddy currents, which are dependent on

the material's conductivity, are detected by the instrument.

Conductivity Reading: The instrument provides a direct reading of the electrical conductivity,

often expressed as a percentage of the International Annealed Copper Standard (%IACS) or

in Siemens per meter (S/m).[5]

Melting Point Determination (Capillary Method)
Objective: To determine the melting point of a solid substance.

Methodology:
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Sample Preparation: A small amount of the finely powdered metal is packed into a capillary

tube.

Apparatus: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a calibrated thermometer or an electronic temperature

sensor.

Heating: The sample is heated at a controlled, slow rate.

Observation: The sample is observed through a magnifying lens as the temperature

increases.

Melting Range: The temperature at which the first drop of liquid appears and the temperature

at which the entire sample becomes liquid are recorded. This range is reported as the

melting point.

Isotopic Analysis (Mass Spectrometry)
Objective: To determine the relative abundance of different isotopes of an element.[6]

Methodology:

Sample Ionization: A small sample of the element is introduced into a mass spectrometer

and is ionized, creating charged particles.

Acceleration: The ions are then accelerated by an electric field.

Deflection: The accelerated ions pass through a magnetic field, which deflects them. The

degree of deflection is dependent on the mass-to-charge ratio of the ions.

Detection: A detector measures the number of ions at different deflection angles.

Isotopic Abundance: Since isotopes have different masses, they will be deflected by different

amounts and detected at different positions. The relative number of ions detected at each

position corresponds to the relative abundance of each isotope in the sample.[7]

Determination of Oxidation States
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The determination of oxidation states is primarily a conceptual exercise based on a set of

established rules, though it can be supported by experimental techniques like X-ray

Photoelectron Spectroscopy (XPS).

Conceptual Methodology:

The oxidation state of an element in its elemental form is 0.

The sum of the oxidation states of all atoms in a neutral compound is 0; in a polyatomic ion,

the sum equals the charge of the ion.

In compounds, fluorine typically has an oxidation state of -1.

Oxygen usually has an oxidation state of -2, with some exceptions (e.g., in peroxides).

Hydrogen typically has an oxidation state of +1 with nonmetals and -1 with metals.

For metallic elements like copper and uranium, the oxidation state in a compound is

determined by considering the known oxidation states of the other elements in the

compound and ensuring the overall charge neutrality of the compound.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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